Cas no 1479052-33-9 (7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine)

7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine is a heterocyclic compound featuring a benzo-fused thiazepine core with a methoxy substituent at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The saturated thiazepine ring enhances stability while the methoxy group offers reactivity for further functionalization. Its rigid framework is advantageous in designing bioactive molecules, particularly in central nervous system (CNS) and cardiovascular research. The compound’s well-defined stereochemistry and synthetic versatility support its use in developing novel therapeutic agents. High purity grades are available to ensure reproducibility in research applications.

7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine structure

1479052-33-9 structure

Product Name:7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine

CAS No:1479052-33-9

MF:C₁₀H₁₃NOS

MW:195.281321287155

CID:4937723

Update Time:2025-10-19

7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine Chemical and Physical Properties

Names and Identifiers

- 7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine
- 1,5-Benzothiazepine, 2,3,4,5-tetrahydro-7-methoxy-
- Inchi： 1S/C10H13NOS/c1-12-8-3-4-10-9(7-8)11-5-2-6-13-10/h3-4,7,11H,2,5-6H2,1H3
- InChI Key： SZEPSWLFZWWADK-UHFFFAOYSA-N
- SMILES： S1C2C=CC(=CC=2NCCC1)OC

Computed Properties

Exact Mass: 195.07178521 g/mol
Monoisotopic Mass: 195.07178521 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 46.6
Molecular Weight: 195.28

7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019100708-250mg	7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine	1479052-33-9	95%	250mg	401.25 USD	2021-06-17
Alichem	A019100708-1g	7-Methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine	1479052-33-9	95%	1g	994.28 USD	2021-06-17